Cas no 89434-05-9 (1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester)

1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester structure

89434-05-9 structure

Product Name:1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester

CAS No:89434-05-9

Molecular Formula:C₁₂H₉N₂O₂F

Molecular Weight:232.21046

CID:601008

PubChem ID:13499083

1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester Properties

Names and Identifiers

- 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester
- methyl 3-(cyanomethyl)-4-fluoroindole-1-carboxylate
- Methyl 3-(cyanomethyl)-4-fluoro-1H-indole-1-carboxylate
- DTXSID80542291
- 89434-05-9
- InChIKey： DFWPIGZKQYPHQZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H9FN2O2/c1-17-12(16)15-7-8(5-6-14)11-9(13)3-2-4-10(11)15/h2-4,7H,5H2,1H3
- SMILES： COC(=O)N1C=C(C2=C1C=CC=C2F)CC#N

Computed Properties

Exact Mass: 232.06480570g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 232.06480570g/mol
Heavy Atom Count: 17
Complexity: 352
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 55Å²

1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester Related Literature

1. Synthesis and anti-cancer activities of glycosides and glycoconjugates of diterpenoid isosteviol†

Radmila R. Sharipova,Mayya G. Belenok,Bulat F. Garifullin,Anastasiya S. Sapunova,Alexandra D. Voloshina,Olga V. Andreeva,Irina Yu. Strobykina,Polina V. Skvortsova,Vladimir E. Kataev Med. Chem. Commun., 2019,10, 1488-1498
2. Action of an extract from the seeds of Fraxinus excelsior L. on metabolic disorders in hypertensive and obese animal models

Fermí Montó,Cristina Arce,Maria Antonia Noguera,Maria Dolores Ivorra,John Flanagan,Marc Roller,Nicolas Issaly,Pilar D'Ocon Food Funct., 2014,5, 786-796
3. Why does the cyclic pentazolate anion fail to undergo N-oxidization in oxone solution?†

Ze Xu,Shuaijie Jiang,Tianyang Hou,Xiaopeng Zhang,Ming Lu,Yuangang Xu New J. Chem., 2023,47, 5616-5620
4. Cationic polymer-based plasmonic sensor array that discriminates proteins†

Hongyan Xi,Xin Li,Qingyun Liu,Zhengbo Chen Analyst, 2018,143, 5578-5582
5. Contents and Chemical Technology

Energy Environ. Sci., 2009,2, 443-448
6. Self-assembled peptide-based nanoblocks for drug delivery†

Fanrui Meng,Zilin Zhang,Xingyu Xu,Minmin Guo,Yulian Jiang,Ting Wang New J. Chem., 2023,47, 18721-18728
7. Enzymatic approaches to site-selective oxidation of quinoline and derivatives

Org. Biomol. Chem., 2022,20, 2580-2600
8. Trimeric cyclamers: solution aggregation and high Z′ crystals based on guest structure and basicity†

Stuart R. Kennedy,Adeline Miquelot,Juan A. Aguilar,Jonathan W. Steed Chem. Commun., 2016,52, 11846-11849
9. Protein recognition on a single graphene oxide surface fixed on a solid support†

Kazuaki Furukawa,Yuko Ueno,Emi Tamechika,Hiroki Hibino J. Mater. Chem. B, 2013,1, 1119-1124
10. Back matter

Metallomics, 2010,2, 84-90

89434-05-9 (1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester) Related Products

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